Cas no 1227511-84-3 (2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1227511-84-3
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4688997
• Update Time: 2025-06-26

2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxy-5-(trifluoromethyl)pyridine
• FCH1143421
• 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-5-2-6(8)12-3-4(5)7(9,10)11/h2-3H,1H3
• InChI Key： LCGZRMUNSQRIQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1227511-84-3)

2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1227511-84-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine synthesis" and "CAS 1227511-84-3 applications", reflecting its growing relevance in modern chemistry.

The molecular structure of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine features a pyridine ring substituted with a methoxy group at the 4-position, a fluoro atom at the 2-position, and a trifluoromethyl group at the 5-position. This arrangement enhances its electron-withdrawing properties, which are critical in designing compounds with improved pharmacokinetic profiles. Searches for "fluorinated pyridine derivatives" and "trifluoromethylpyridine uses" highlight the compound's role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine has surged due to its applications in crop protection and material science. Agrochemical companies leverage its structural motifs to create novel pesticides with enhanced efficacy and environmental safety. Additionally, its incorporation into advanced materials, such as liquid crystals and organic semiconductors, has sparked interest in the electronics industry. Queries like "CAS 1227511-84-3 in agrochemicals" and "fluoropyridines in materials science" underscore its multidisciplinary utility.

The synthesis of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine typically involves multi-step reactions, including halogenation and nucleophilic substitution. Optimizing these processes is a hot topic among chemists, as evidenced by searches for "efficient synthesis of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine". Recent advancements in catalytic methods and green chemistry have further streamlined its production, reducing costs and environmental impact. This aligns with the broader trend of sustainable chemical manufacturing, a key concern for modern researchers.

From a regulatory perspective, 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine is not classified as a hazardous substance, making it accessible for industrial and academic use. However, proper handling and storage are recommended to ensure safety. Its compatibility with various reaction conditions and solvents, such as DMF and THF, enhances its versatility in organic synthesis. Frequently asked questions like "Is CAS 1227511-84-3 toxic?" and "solubility of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine" reflect user concerns about its practical handling.

Looking ahead, the potential of 2-Fluoro-4-methoxy-5-(trifluoromethyl)pyridine in medicinal chemistry and material innovation remains largely untapped. Its ability to modulate electronic and steric properties makes it a promising candidate for next-generation therapeutics and functional materials. As interest in fluorinated building blocks grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs. Searches for "emerging uses of fluoropyridines" and "CAS 1227511-84-3 market trends" indicate a vibrant research landscape ahead.